Cas no 125430-15-1 (1,1':4',1''-Terphenyl, 4,4''-bis[(4-chlorophenyl)sulfonyl]-)

• Product Name: 1,1':4',1''-Terphenyl, 4,4''-bis[(4-chlorophenyl)sulfonyl]-
• CAS No: 125430-15-1
• MF: C₃₀H₂₀Cl₂O₄S₂
• MW: 579.513403892517
• CID: 1221443
• PubChem ID: 54497351
• Update Time: 2025-04-20

1,1':4',1''-Terphenyl, 4,4''-bis[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4,4''-bis[(4-chlorophenyl)sulfonyl]-
• 1,4-bis[4-(4-chlorophenyl)sulfonylphenyl]benzene
• DTXSID60711766
• 125430-15-1
• 1~4~,3~4~-Bis(4-chlorobenzene-1-sulfonyl)-1~1~,2~1~:2~4~,3~1~-terphenyl
• SCHEMBL10395087

• Inchi： 1S/C30H20Cl2O4S2/c31-25-9-17-29(18-10-25)37(33,34)27-13-5-23(6-14-27)21-1-2-22(4-3-21)24-7-15-28(16-8-24)38(35,36)30-19-11-26(32)12-20-30/h1-20H
• InChI Key： YAAZCAOKAIYPLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)S(C1C=CC(=CC=1)Cl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 578.0182
• Monoisotopic Mass: 578.0180069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28